molecular formula C12H20N2 B1223000 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole

3-Pentyl-4,5,6,7-tetrahydro-1H-indazole

Cat. No.: B1223000
M. Wt: 192.3 g/mol
InChI Key: BYZRXJISBWQTJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-pentyl-4,5,6,7-tetrahydro-1H-indazole is a member of pyrazoles.

Properties

Molecular Formula

C12H20N2

Molecular Weight

192.3 g/mol

IUPAC Name

3-pentyl-4,5,6,7-tetrahydro-1H-indazole

InChI

InChI=1S/C12H20N2/c1-2-3-4-8-11-10-7-5-6-9-12(10)14-13-11/h2-9H2,1H3,(H,13,14)

InChI Key

BYZRXJISBWQTJQ-UHFFFAOYSA-N

SMILES

CCCCCC1=NNC2=C1CCCC2

Canonical SMILES

CCCCCC1=NNC2=C1CCCC2

solubility

9.2 [ug/mL]

Origin of Product

United States
Foundational & Exploratory

Toxicology and safety data sheets for 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Toxicology and Safety Data of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole

Introduction: The Indazole Scaffold in Drug Discovery

Indazole and its derivatives represent a significant class of heterocyclic compounds in medicinal chemistry.[1][2] These bicyclic structures, consisting of a benzene ring fused to a pyrazole ring, are key pharmacophores in a wide array of biologically active molecules.[1][2] The tetrahydro-indazole core, in particular, has been explored for various therapeutic applications, including anti-inflammatory and analgesic activities.[3][4] The addition of an alkyl chain, such as a pentyl group at the 3-position, modifies the lipophilicity and steric properties of the molecule, potentially influencing its biological activity and toxicological profile. This guide provides a comprehensive overview of the anticipated toxicology and safety considerations for 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole, based on data from its structural analogs.

Part 1: Toxicological Profile

The toxicological properties of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole have not been fully investigated.[5] However, based on the Globally Harmonized System (GHS) classification of the parent compound, 4,5,6,7-tetrahydro-1H-indazole, a number of potential hazards can be anticipated.[6]

Acute Toxicity

While no specific LD50 data is available for the target compound, related indazole derivatives are noted as being harmful if swallowed.[7] Ingestion may lead to gastrointestinal irritation, nausea, vomiting, and diarrhea.[5] Inhalation may also be harmful, potentially causing respiratory irritation.[5]

Local Tissue Effects: Irritation and Sensitization
  • Skin Irritation: The parent compound, 4,5,6,7-tetrahydro-1H-indazole, is classified as a skin irritant (Category 2).[5][6][8] Direct contact is expected to cause skin irritation.[6][7]

  • Eye Irritation: It is also classified as causing serious eye irritation (Category 2).[5][6][8] Contact with the eyes can lead to significant irritation.[6][7]

  • Respiratory Irritation: The compound may cause respiratory irritation.[6][7]

  • Sensitization: There is currently no data available to classify the sensitization potential of this compound.[5][8]

Systemic Health Effects
  • Germ Cell Mutagenicity: No data is available to assess the mutagenic potential of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole.[5][8]

  • Carcinogenicity: There is no information available regarding the carcinogenic properties of this compound.[5][8]

  • Reproductive Toxicity: The effects of this compound on reproduction have not been evaluated.[5] It is important to handle with caution, as some chemicals can have adverse effects on sexual function and fertility.[9]

  • Specific Target Organ Toxicity (STOT):

    • Single Exposure: The parent compound is classified under STOT-SE 3, with the potential to cause respiratory system irritation.[5][6]

    • Repeated Exposure: Data on the effects of repeated exposure is not currently available.[5]

Toxicological Data Summary (Based on Analogs)

Toxicological EndpointGHS Classification (for 4,5,6,7-tetrahydro-1H-indazole)Anticipated Effects for 3-Pentyl Derivative
Acute Oral Toxicity Not Classified (Data Lacking)Harmful if swallowed[7]
Acute Dermal Toxicity Not Classified (Data Lacking)May be harmful in contact with skin[5]
Acute Inhalation Toxicity Not Classified (Data Lacking)May be harmful if inhaled[5]
Skin Corrosion/Irritation Category 2[5][6][8]Causes skin irritation[6][7]
Serious Eye Damage/Irritation Category 2[5][6][8]Causes serious eye irritation[6][7]
Respiratory or Skin Sensitization No Data Available[5][8]Unknown
Germ Cell Mutagenicity No Data Available[5][8]Unknown
Carcinogenicity No Data Available[5][8]Unknown
Reproductive Toxicity No Data Available[5]Unknown
STOT-Single Exposure Category 3 (Respiratory Irritation)[5][6]May cause respiratory irritation[6][7]
STOT-Repeated Exposure No Data Available[5]Unknown

Part 2: Safety Data Sheet (SDS) Core Components

An SDS for 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole would be expected to contain the following key information, extrapolated from related compounds.

Hazard Identification
  • Signal Word: Warning[6][7]

  • Hazard Statements:

    • H302: Harmful if swallowed[7]

    • H315: Causes skin irritation[6]

    • H319: Causes serious eye irritation[6]

    • H335: May cause respiratory irritation[6]

  • Precautionary Statements:

    • Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P280 (Wear protective gloves/eye protection/face protection).[6][7]

    • Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[6][7]

    • Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed).[6][7]

    • Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[7]

First-Aid Measures
  • Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Get medical attention.[7][8]

  • Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing. Get medical attention if irritation persists.[7][8]

  • Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[7][8]

  • Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce vomiting. Call a physician or poison control center immediately.[7][8]

Handling and Storage
  • Handling: Wear personal protective equipment. Ensure adequate ventilation. Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Avoid dust formation.[5][8]

  • Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7][8]

Personal Protective Equipment (PPE)
  • Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5][8]

  • Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5][8]

  • Respiratory Protection: Under normal use conditions, no protective equipment is needed. If dust is generated, a particle filter is recommended.[8]

Part 3: Experimental Protocols

The following are generalized, standard protocols for assessing the toxicological endpoints of a novel chemical entity like 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole.

Protocol 1: In Vitro Skin Irritation Test (OECD TG 439)

This protocol uses a reconstituted human epidermis (RhE) model to assess skin irritation potential.

  • Preparation: Culture the RhE tissues to the appropriate stage of development.

  • Application: Apply 50 µL of the test substance (or a suitable dilution) directly to the surface of the cultured epidermis. A negative control (e.g., PBS) and a positive control (e.g., 5% SDS) are run in parallel.

  • Incubation: Incubate the treated tissues for 60 minutes at 37°C.

  • Washing: Thoroughly wash the tissues to remove the test substance.

  • Post-Incubation: Transfer tissues to fresh medium and incubate for 42 hours.

  • Viability Assessment: Assess cell viability using the MTT assay. Tissues are incubated with MTT for 3 hours, followed by formazan extraction.

  • Data Analysis: Measure the optical density of the formazan extract. A substance is identified as an irritant if the mean tissue viability is reduced to ≤ 50% of the negative control.

Protocol 2: Cumulative Irritation Test (Human Repeat Insult Patch Test - HRIPT)

This is a human clinical test to assess skin irritation and sensitization potential.

  • Subject Recruitment: Enroll healthy adult volunteers with no known skin diseases or allergies.[10]

  • Patch Application: Apply the test material (at a non-irritating concentration in a suitable vehicle) to the skin under a semi-occlusive patch.[10]

  • Induction Phase: Apply patches three times per week for two to three consecutive weeks.[10]

  • Scoring: After each patch removal, the site is graded by a qualified dermatologist using a standardized scoring scale (e.g., 0 for no reaction to 4 for strong reaction).[10]

  • Challenge Phase: After a two-week rest period, a challenge patch is applied to a naive site.

  • Data Analysis: The cumulative irritation score is calculated. Any reactions at the challenge site are indicative of sensitization potential.

Visualizations

GHS_Hazard_Communication cluster_compound 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole cluster_hazards Potential Hazards (GHS) cluster_ppe Required PPE Compound Chemical Substance H302 H302: Harmful if swallowed Compound->H302 is associated with H315 H315: Causes skin irritation Compound->H315 is associated with H319 H319: Causes serious eye irritation Compound->H319 is associated with H335 H335: May cause respiratory irritation Compound->H335 is associated with Gloves Protective Gloves H302->Gloves necessitates Goggles Safety Goggles H302->Goggles necessitates LabCoat Lab Coat H302->LabCoat necessitates H315->Gloves necessitates H315->Goggles necessitates H315->LabCoat necessitates H319->Gloves necessitates H319->Goggles necessitates H319->LabCoat necessitates H335->Gloves necessitates H335->Goggles necessitates H335->LabCoat necessitates

Caption: GHS Hazard Communication Flow for the subject compound.

Toxicology_Risk_Assessment_Workflow cluster_data Data Gathering cluster_assessment Hazard Assessment cluster_exposure Exposure Control LitSearch Literature Search (Analog Data) AcuteTox Acute Toxicity (Oral, Dermal, Inhalation) LitSearch->AcuteTox Irritation Irritation (Skin, Eye, Respiratory) LitSearch->Irritation SystemicTox Systemic Effects (Mutagenicity, Carcinogenicity) LitSearch->SystemicTox SDS Safety Data Sheets (Related Compounds) SDS->AcuteTox SDS->Irritation SDS->SystemicTox GHS GHS Classification (Parent Compound) GHS->AcuteTox GHS->Irritation GHS->SystemicTox Handling Safe Handling Procedures AcuteTox->Handling Storage Appropriate Storage AcuteTox->Storage PPE Personal Protective Equipment AcuteTox->PPE Irritation->Handling Irritation->Storage Irritation->PPE SystemicTox->Handling SystemicTox->Storage SystemicTox->PPE

Caption: Workflow for Toxicological Risk Assessment.

References

Sources

Methodological & Application

Crystallization methods for purifying 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole

Author: BenchChem Technical Support Team. Date: February 2026

An authoritative guide for researchers, scientists, and drug development professionals on the purification of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole through various crystallization methods. This document provides in-depth technical protocols, the scientific rationale behind experimental choices, and comparative data to guide methodology selection.

Introduction: The Critical Role of Purity in Drug Development

In the synthesis of active pharmaceutical ingredients (APIs), the final product is seldom pure. It is often contaminated with by-products, unreacted starting materials, or reagents. The purification of these compounds is a critical step in drug development, as impurities can affect the safety, efficacy, and stability of the final drug product.[1] Crystallization is a powerful and widely used technique for the purification of solid organic compounds, offering the ability to achieve high purity in a single step.[2][3][4]

3-Pentyl-4,5,6,7-tetrahydro-1H-indazole is an indazole derivative, a class of heterocyclic compounds that are of significant interest in medicinal chemistry due to their wide range of biological activities, including anti-inflammatory and anti-tumor properties.[5][6] Achieving high purity for this API is paramount for its downstream applications in research and pharmaceutical formulation. This application note details three robust crystallization methods for the purification of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole: Cooling Crystallization, Anti-Solvent Crystallization, and Slurry Crystallization.

Fundamental Principles of Crystallization

Crystallization is a phase-change process where a solute in a solution solidifies into a highly ordered crystal lattice.[7] The driving force for this process is supersaturation, a state where the concentration of the solute in the solution exceeds its equilibrium solubility at a given temperature. Supersaturation can be achieved by various means, including cooling a saturated solution, adding an anti-solvent, or evaporating the solvent.

The crystallization process consists of two main stages:

  • Nucleation: The initial formation of small, stable crystalline entities (nuclei) from the supersaturated solution.[] This can occur spontaneously (primary nucleation) or be induced by the presence of existing crystals (secondary nucleation).[]

  • Crystal Growth: The subsequent growth of these nuclei into larger crystals. The balance between nucleation and growth rates determines the final crystal size distribution.[]

A key aspect of developing a successful crystallization protocol is the selection of an appropriate solvent. An ideal solvent should exhibit a high temperature coefficient, meaning it should dissolve the compound well at high temperatures but poorly at low temperatures, allowing for good recovery of the purified solid upon cooling.[2]

Method 1: Cooling Crystallization

Cooling crystallization is the most common and straightforward method for purifying solid organic compounds.[7][9] It is particularly effective for compounds whose solubility increases significantly with temperature. The principle involves dissolving the impure compound in a minimal amount of a suitable hot solvent to create a saturated solution. As the solution is slowly cooled, the solubility of the compound decreases, leading to supersaturation and subsequent crystallization. The impurities, being present in smaller quantities, ideally remain in the solution.[4]

Protocol: Cooling Crystallization

Materials and Equipment:

  • Crude 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole

  • High-purity solvent (e.g., ethanol, isopropanol, or ethyl acetate)

  • Erlenmeyer flask

  • Hot plate with stirring capability

  • Condenser (optional, to prevent solvent loss)

  • Büchner funnel and flask

  • Vacuum source

  • Filter paper

  • Spatula and watch glass

Procedure:

  • Solvent Selection: Choose a solvent in which the target compound is highly soluble when hot and poorly soluble when cold. For indazole derivatives, ethanol is often a good starting point.[10][11]

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add a small amount of the chosen solvent and heat the mixture to a gentle boil with stirring. Continue adding small portions of the hot solvent until the solid just dissolves. It is crucial to use the minimum amount of hot solvent to ensure a good yield.[4]

  • Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization in the funnel.[12]

  • Cooling and Crystallization: Allow the hot, saturated solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.[4][12] If no crystals form, scratching the inside of the flask with a glass rod or adding a seed crystal can induce nucleation.[12]

  • Ice Bath: Once the solution has reached room temperature and crystal formation has ceased, place the flask in an ice bath for at least 30 minutes to maximize the yield.[4]

  • Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any adhering impurities.[1][2]

  • Drying: Dry the purified crystals on a watch glass or in a vacuum oven at a temperature well below the compound's melting point.

Method 2: Anti-Solvent Crystallization

Anti-solvent crystallization, also known as "drowning out" or "precipitation," is an effective technique for compounds that are highly soluble in one solvent but poorly soluble in another.[7][13] The method involves dissolving the impure compound in a "good" solvent and then adding a miscible "anti-solvent" in which the compound is insoluble. This reduces the overall solubility of the compound in the mixed solvent system, leading to supersaturation and crystallization.[13][14] The rate of anti-solvent addition can significantly influence the crystal size and morphology.[15][16]

Protocol: Anti-Solvent Crystallization

Materials and Equipment:

  • Crude 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole

  • A "good" solvent (e.g., acetone, ethanol)

  • An "anti-solvent" (e.g., water, hexane)

  • Beaker or Erlenmeyer flask

  • Stir plate and stir bar

  • Addition funnel or pipette

  • Büchner funnel and filtration apparatus

Procedure:

  • Dissolution: Dissolve the crude compound in the minimum amount of the "good" solvent at room temperature.

  • Anti-Solvent Addition: While stirring the solution, slowly add the anti-solvent dropwise. The addition should continue until a slight turbidity persists, indicating the onset of nucleation.

  • Crystallization: Allow the mixture to stir for a period to allow for complete crystal growth. The rate of addition of the anti-solvent affects the crystal size; a slower addition rate generally results in larger crystals.[15]

  • Cooling (Optional): To further increase the yield, the mixture can be cooled in an ice bath.

  • Collection and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the anti-solvent or a mixture of the two solvents.

  • Drying: Dry the purified crystals.

Method 3: Slurry Crystallization

Slurry crystallization is a powerful method for purifying solids and for converting a less stable crystal form (polymorph) into a more stable one.[17] The process involves suspending the crude solid in a solvent in which it has slight solubility. The mixture is then stirred for an extended period. During this time, the solid slowly dissolves and re-precipitates, a process known as Ostwald ripening. Impurities tend to remain in the solution, and the crystals gradually transform into a more stable and purer form.[17][18]

Protocol: Slurry Crystallization

Materials and Equipment:

  • Crude 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole

  • A suitable slurry solvent (one in which the compound is sparingly soluble)

  • Flask with a stir bar

  • Stir plate

  • Büchner funnel and filtration apparatus

Procedure:

  • Suspension: Place the crude solid in a flask and add enough solvent to create a stirrable slurry.

  • Agitation: Stir the slurry at a constant temperature (room temperature or slightly elevated) for an extended period, typically 24 to 72 hours.

  • Monitoring: The progress of purification can be monitored by periodically taking a small sample of the solid, drying it, and analyzing its purity (e.g., by HPLC or melting point).

  • Collection and Washing: Once the desired purity is achieved, collect the crystals by vacuum filtration. Wash the solid with a small amount of fresh, cold slurry solvent.

  • Drying: Dry the final product thoroughly.

Data Presentation and Visualization

Table 1: Solvent Selection Guide for Crystallization
SolventPolarityBoiling Point (°C)Comments
WaterVery High100Good anti-solvent for many organic compounds.
EthanolHigh78Often a good choice for indazole derivatives.[10][11]
IsopropanolHigh82Similar to ethanol, good for moderately polar compounds.
AcetoneMedium56A strong solvent, often used with an anti-solvent.
Ethyl AcetateMedium77A versatile solvent for a wide range of compounds.
DichloromethaneMedium40Low boiling point, can be difficult to handle for hot recrystallization.
TolueneLow111Good for non-polar compounds.
HexaneVery Low69Often used as an anti-solvent or for washing non-polar compounds.
Table 2: Comparison of Crystallization Methods
MethodPrincipleAdvantagesDisadvantagesBest For
Cooling Crystallization Decreasing temperature to reduce solubility.[7]Simple, widely applicable, good control over crystal size.Requires compound to have a good temperature-solubility profile.General purpose purification.
Anti-Solvent Crystallization Adding a second solvent to reduce solubility.[14]Fast, effective for highly soluble compounds, can produce small particles.[13][15]Requires a miscible solvent/anti-solvent pair, risk of "oiling out".Compounds that are too soluble for cooling crystallization.
Slurry Crystallization Equilibration in a solvent of low solubility.Excellent for high purity, can isolate the most stable polymorph.[17]Can be very slow (days), may have lower yield.Final purification step, polymorph control.
Experimental Workflows

Cooling_Crystallization A 1. Dissolve Crude Compound in Minimal Hot Solvent B 2. Hot Filtration (if needed) A->B Insoluble impurities? C 3. Slow Cooling to Room Temp A->C No B->C D 4. Cool in Ice Bath C->D E 5. Vacuum Filter to Collect Crystals D->E F 6. Wash with Cold Solvent E->F G 7. Dry Pure Crystals F->G Anti_Solvent_Crystallization A 1. Dissolve Crude Compound in 'Good' Solvent B 2. Slowly Add 'Anti-Solvent' with Stirring A->B C 3. Allow for Crystal Growth B->C D 4. Vacuum Filter to Collect Crystals C->D E 5. Wash with Anti-Solvent D->E F 6. Dry Pure Crystals E->F

Caption: Workflow for Anti-Solvent Crystallization.

Slurry_Crystallization A 1. Suspend Crude Compound in a Sparingly Soluble Solvent B 2. Stir Slurry at Constant Temp (24-72 hours) A->B C 3. Monitor Purity (e.g., HPLC) B->C Equilibration D 4. Vacuum Filter to Collect Crystals C->D Purity Met E 5. Wash with Cold Solvent D->E F 6. Dry Pure Crystals E->F

Caption: Workflow for Slurry Crystallization.

Safety Precautions

The parent compound, 4,5,6,7-tetrahydro-1H-indazole, is classified as an irritant that causes skin and serious eye irritation, and may cause respiratory irritation. [19]It is essential to handle this compound and its derivatives in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. All solvent handling should be done with care, avoiding ignition sources.

Conclusion

The choice of crystallization method depends on the specific properties of the compound and the nature of the impurities. For 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole, cooling crystallization from a solvent like ethanol is a logical starting point. If the compound proves to be too soluble or if "oiling out" occurs, anti-solvent or slurry crystallization methods provide excellent alternatives. By systematically applying these protocols, researchers can achieve high-purity API suitable for further investigation and development.

References

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  • PharmaFeatures. Energy-Efficient Crystallization: Pioneering Sustainable Methods for Active Pharmaceutical Ingredients.

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  • Micropore Technologies. Active Pharmaceutical Ingredient (API) Crystallisation.

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  • ResearchGate. Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents.

  • University of California, Los Angeles. Recrystallization.

  • Michigan State University. Recrystallization.

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  • Wikipedia. Recrystallization (chemistry).

  • University of Calgary. RECRYSTALLISATION.

  • PraxiLabs. Recrystallization Definition, Principle &Purpose.

  • Specialty Chemicals. Crystallization.

  • University of Cape Town. SOP: CRYSTALLIZATION.

  • Crystallization of small molecules.

  • Guide for crystallization.

  • ACS Publications. Screening and Preparation of Cocrystals: A Comparative Study of Mechanochemistry vs Slurry Methods.

  • Google Patents. WO2010119484A1 - Method for recovering crystals from a crystallization slurry.

  • Sulzer. Crystallization.

  • Asian Journal of Research in Chemistry. Rapid Synthesis of Indazole derivatives using Microwave Technology, its Characterisation and Anti-Inflammatory effects Observed in Laboratory Tests.

  • University of Colorado Boulder. Crystallization.

  • Keller & Bohacek GmbH & Co. KG. Crystallization.

  • Google Patents. CN103232443A - Indazole derivative crystal and its preparation method and use.

  • ACS Publications. A Practical Approach for Using Solubility to Design Cooling Crystallisations.

  • Journal of Chemical Health Risks. Microwave Assisted Synthesis and Biological Evaluation of Indazole Derivatives.

  • Benchchem. Discovery and synthesis of novel indazole derivatives.

  • Benchchem. Technical Support Center: Synthesis of 3-Amino-4,5,6,7-tetrahydro-1H-indazole.

  • PubChem. 4,5,6,7-tetrahydro-1H-indazole.

  • PMC. Ethyl 3,6-dihydroxy-6-methyl-4-phenyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate monohydrate.

  • PMC. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives.

  • Semantic Scholar. Study of the Addition Mechanism of 1H‑Indazole and Its 4‑, 5‑, 6‑, and 7‑Nitro Derivatives to Formaldehyde in Aqueous.

  • ResearchGate. (PDF) Crystal structure of 3,6,6-trimethyl-4-oxo-1-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-7-aminium chloride and its monohydrate.

  • LOCKSS. practical synthesis of 1h-indazole-3-carboxylic acid and its derivatives.

  • Journal of Medicinal and Chemical Sciences. Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study.

  • Journal of Pharmaceutical Negative Results. Indazole From Natural Resources And Biological Activity.

  • Science of Synthesis. 15 K. Sapeta and M. A. Kerr Previous discussion of the synthesis and chemical reactivity of 1H-indazoles (synonyms.

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Application Notes & Protocols: Preparation and Characterization of Pharmaceutical Salts of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive framework for the preparation and characterization of pharmaceutical salts of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole, a novel active pharmaceutical ingredient (API). The conversion of an API into a salt is a critical strategy in drug development to optimize physicochemical properties such as solubility, dissolution rate, stability, and bioavailability without altering the core pharmacophore.[][2] This document details a systematic approach, beginning with the synthesis of the parent compound, proceeding through a rational salt screening strategy, and culminating in detailed protocols for the preparation of hydrochloride and tosylate salts. Furthermore, it establishes a robust analytical workflow for the thorough characterization of these salt forms, ensuring scientific integrity and supporting regulatory requirements.

Introduction: The Rationale for Pharmaceutical Salts

Nearly 50% of all drugs on the market are administered as salts.[2][3] For ionizable drug candidates, particularly those classified under the Biopharmaceutical Classification System (BCS) as Class II (low solubility, high permeability) or Class IV (low solubility, low permeability), salt formation is often the most effective path to clinical viability.[3][4] The primary goal is to introduce an ionizable functional group that can significantly enhance aqueous solubility and dissolution rate, which are often rate-limiting steps for oral absorption.[]

Key advantages of forming a pharmaceutical salt include:

  • Enhanced Solubility and Dissolution: By creating an ionic species, the lattice energy of the crystal can be favorably altered, leading to improved interaction with aqueous media.[5]

  • Improved Stability: Certain salt forms can exhibit greater physical and chemical stability, protecting the API from degradation due to factors like humidity or temperature.[6]

  • Better Manufacturability: Properties like crystallinity, flowability, and hygroscopicity can be modified to facilitate formulation and manufacturing processes.[][3]

  • Intellectual Property: Novel salt forms of an existing API are often patentable, providing a valuable strategy for life cycle management.[7]

The selection of an appropriate counter-ion is a multi-faceted decision based on the API's structure, its pKa, and the desired final properties.[2][5] This guide will use 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole as a model basic compound to illustrate this critical process.

Synthesis of the Parent API: 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole

The foundational step is the robust synthesis of the free base. A common and effective method for synthesizing 4,5,6,7-tetrahydro-1H-indazoles involves the condensation of a 2-substituted-cyclohexanone with hydrazine.[8][9]

Proposed Synthetic Pathway

The synthesis proceeds via the reaction of 2-hexylcyclohexanone with hydrazine hydrate in an alcoholic solvent, followed by an acid-catalyzed cyclization and aromatization to form the indazole ring system.

Synthesis_Workflow A 2-Hexylcyclohexanone C Intermediate Hydrazone A->C EtOH, Reflux B Hydrazine Hydrate B->C D 3-Pentyl-4,5,6,7-tetrahydro- 1H-indazole C->D Acid Catalyst (e.g., AcOH) Heat

Caption: Proposed synthetic workflow for the parent API.

Experimental Protocol: Synthesis of the Free Base

Materials:

  • 2-Hexylcyclohexanone

  • Hydrazine hydrate (80% solution in water)

  • Ethanol (200 proof)

  • Glacial Acetic Acid

  • Ethyl Acetate

  • Saturated Sodium Bicarbonate Solution

  • Brine

  • Anhydrous Magnesium Sulfate

Procedure:

  • To a solution of 2-hexylcyclohexanone (10.0 g, 54.8 mmol) in ethanol (100 mL), add hydrazine hydrate (3.43 g, 54.8 mmol).

  • Heat the reaction mixture to reflux and maintain for 4 hours. The formation of the intermediate hydrazone can be monitored by Thin Layer Chromatography (TLC).

  • Cool the mixture to room temperature and add glacial acetic acid (3.1 mL, 54.8 mmol).

  • Heat the mixture to reflux again and maintain for an additional 12 hours to facilitate cyclization.

  • After cooling, concentrate the reaction mixture under reduced pressure to remove the ethanol.

  • Dilute the residue with ethyl acetate (150 mL) and wash sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under vacuum to yield the crude product.

  • Purify the crude material by column chromatography on silica gel to afford 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole as a viscous oil or low-melting solid.

Salt Screening and Selection Strategy

A successful salt screening program is systematic and resource-efficient. The goal is to identify a small number of salt candidates with optimal properties for further development.

Foundational Principles
  • pKa Rule: For a salt to form efficiently, a significant difference between the pKa of the ionizable group on the API and the pKa of the counter-ion is required. A general guideline is a ΔpKa (pKa of base - pKa of acid) of ≥ 3 to ensure proton transfer and favor salt formation over a cocrystal.[7] The indazole moiety in the API is basic.

  • Counter-ion Selection: Counter-ions should be selected from a list of pharmaceutically acceptable substances. The choice depends on factors like molecular weight, potential toxicity, and known effects on crystallinity. Common choices for basic APIs include inorganic acids (HCl, HBr, H₂SO₄) and organic acids (methanesulfonic, p-toluenesulfonic, tartaric, citric).[3]

Salt Screening Workflow

A "cascade" or tiered approach is highly efficient for screening.[4] Initial experiments are performed on a small scale to confirm salt formation, followed by more rigorous characterization of promising hits.

Salt_Screening_Workflow cluster_0 Tier 1: Primary Screen cluster_1 Tier 2: Characterization cluster_2 Tier 3: Lead Salt Selection A API Free Base + Array of Counter-ions (e.g., HCl, HBr, Tosylic Acid, etc.) B Reaction/Slurry in Multiple Solvents (e.g., IPA, Acetone, EtOAc) A->B C Isolate Solids B->C D Initial Analysis: XRPD C->D E Promising Crystalline Hits (from XRPD) D->E New Crystalline Pattern? F Scale-up Synthesis (100-500 mg) E->F G Full Characterization: DSC, TGA, Solubility, Hygroscopicity F->G H Data Review & Comparison G->H I Select Lead Salt(s) for Further Development H->I

Caption: A tiered workflow for efficient pharmaceutical salt screening.

Detailed Protocols for Salt Preparation

The following protocols describe the preparation of two common and distinct salt forms: a simple inorganic salt (hydrochloride) and an organic sulfonate salt (tosylate).

Protocol 1: Preparation of Hydrochloride Salt

Hydrochloride salts are widely used due to their low molecular weight and general tendency to be crystalline and highly soluble.

Materials:

  • 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole (Free Base)

  • 4M HCl in 1,4-Dioxane

  • Isopropyl Alcohol (IPA)

  • Diethyl Ether

Procedure:

  • Dissolve the free base (1.0 mmol) in a minimal amount of isopropyl alcohol (approx. 5 mL) in a glass vial.

  • While stirring at room temperature, add 4M HCl in dioxane (1.05 mmol, 1.05 equivalents) dropwise to the solution.

  • Observe for precipitation. If no solid forms immediately, cap the vial and allow it to stir at room temperature for 2-4 hours. Sonication can be used to induce crystallization.

  • If precipitation is slow, an anti-solvent such as diethyl ether can be added dropwise until turbidity is observed, followed by continued stirring.

  • Collect the resulting solid precipitate by vacuum filtration.

  • Wash the filter cake with a small amount of cold diethyl ether to remove any unreacted starting material or residual solvent.[10]

  • Dry the purified salt under vacuum at 40°C for 12-24 hours to a constant weight.

  • Submit the final solid for characterization (XRPD, DSC, TGA).

Protocol 2: Preparation of Tosylate Salt

Tosylate (p-toluenesulfonate) salts are often selected for their high crystallinity and stability.[11]

Materials:

  • 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole (Free Base)

  • p-Toluenesulfonic acid monohydrate

  • Ethyl Acetate (EtOAc)

  • Heptane

Procedure:

  • Dissolve the free base (1.0 mmol) in ethyl acetate (10 mL) in a glass vial.

  • In a separate vial, dissolve p-toluenesulfonic acid monohydrate (1.0 mmol, 1.0 equivalent) in a minimal amount of ethyl acetate.

  • Add the acid solution dropwise to the stirred solution of the free base at room temperature.

  • A precipitate should form upon addition or shortly after. Stir the resulting slurry at room temperature for 4-6 hours to ensure complete salt formation and crystallization.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake with a small amount of a 1:1 mixture of ethyl acetate/heptane.

  • Dry the purified salt under vacuum at 45°C for 24 hours.

  • Submit the final solid for characterization (XRPD, DSC, TGA).

Analytical Characterization of Salt Forms

Thorough characterization is essential to confirm salt formation, identify the solid-state form, and evaluate its properties.[12][13]

X-Ray Powder Diffraction (XRPD)

Purpose: XRPD is the definitive technique for identifying crystalline phases.[14] Each crystalline salt or polymorph will produce a unique diffraction pattern, which serves as its "fingerprint".[15] It is the primary tool to distinguish between different salts, polymorphs, and the amorphous state.[16]

Protocol:

  • Gently grind a small amount (5-10 mg) of the salt sample to ensure a random orientation of crystals.

  • Mount the sample on a zero-background sample holder.

  • Collect the diffraction pattern over a suitable 2θ range (e.g., 2° to 40°) using a standard laboratory diffractometer with Cu Kα radiation.

  • Compare the resulting pattern to that of the starting free base and other known forms. A new, unique pattern indicates the formation of a new crystalline salt.

Thermal Analysis: DSC and TGA

Purpose: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide critical information about the thermal properties of the salt.[17][18]

  • DSC measures the heat flow into or out of a sample as a function of temperature, identifying events like melting, crystallization, and solid-solid phase transitions.[19]

  • TGA measures the change in mass of a sample as a function of temperature, primarily used to detect the loss of volatiles like water (hydrates) or residual solvent (solvates).[17][18]

Protocol:

  • Accurately weigh 2-5 mg of the salt sample into an aluminum DSC/TGA pan.

  • Place the pan in the instrument and heat at a constant rate (e.g., 10°C/min) under a nitrogen purge.

  • For DSC, the melting point is typically identified as the onset or peak of the endothermic event.

  • For TGA, any significant mass loss before the decomposition temperature should be quantified to determine if the salt is a hydrate or solvate.

Data Summary and Interpretation

The data gathered from these analyses allow for a direct comparison of the salt forms.

PropertyFree Base (Hypothetical)Hydrochloride Salt (Hypothetical)Tosylate Salt (Hypothetical)Justification for Improvement
Physical Form Waxy Solid / OilCrystalline SolidCrystalline SolidImproved handling and stability.
XRPD Pattern Amorphous HaloSharp, defined peaksSharp, defined peaksConfirms crystallinity, essential for consistent properties.
Melting Point (DSC) ~45 °C155 °C178 °CHigher melting point often correlates with greater crystal lattice stability.
Thermal Stability (TGA) Decomposes > 200 °CStable to 180 °CStable to 200 °CConfirms thermal robustness for processing and storage.
Aqueous Solubility < 0.01 mg/mL~ 5 mg/mL~ 2 mg/mLSignificant increase in solubility is key for potential bioavailability enhancement.
Hygroscopicity LowModerately HygroscopicNon-HygroscopicA non-hygroscopic form is highly desirable for formulation stability.

Conclusion

The successful development of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole as a pharmaceutical candidate is highly dependent on the selection of an optimal solid form. This guide outlines a logical and scientifically rigorous pathway for achieving this. By synthesizing the parent API, employing a systematic salt screening strategy, and executing detailed protocols for both preparation and characterization, researchers can efficiently identify and validate pharmaceutical salt forms with superior physicochemical properties. The hydrochloride and tosylate salts serve as excellent examples of how different counter-ions can be used to modulate properties like solubility and hygroscopicity. The analytical workflow, anchored by XRPD and thermal analysis, provides the necessary data to make an informed decision, ultimately de-risking the development process and accelerating the journey from laboratory to clinic.

References

  • BOC Sciences. (n.d.). Salt Form Screening and Selection Services.
  • Onyx Scientific. (n.d.). Golden rules for designing a salt screening strategy for insoluble molecules.
  • Jain, A., et al. (2025, October 8). API Salt Selection: A Classical but Evolving Approach in Modern Drug Development.
  • Crysforma. (n.d.). Salt screening.
  • Pawar, Y. B., & Purohit, H. (2021, May 21). Salt Selection in Drug Development. Pharmaceutical Technology.
  • Al-Ghananeem, A. M. (n.d.). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations.
  • Harris, J. D., & Rusch, A. W. (2012, December 12). Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry.
  • Giron, D. (n.d.). CHARACTERISATION OF SALTS OF DRUG SUBSTANCES. AKJournals.
  • Intertek. (n.d.). GMP X-Ray Powder Diffraction Pharmaceutical Analysis.
  • Technobis. (2023, June 7). How to salt screen using the Crystal 16.
  • Lindsley, C. W., et al. (2004, June 21).
  • Harris, J. D., & Rusch, A. W. (2013, February). Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry. ERIC.
  • Giron, D. (2025, August 5). Characterisation of salts of drug substances.
  • Varlamov, A. V., et al. (2023, April 9).
  • Improved Pharma. (2024, May 29). X-ray Powder Diffraction (XRPD).
  • Benchchem. (n.d.). Technical Guide: (1R,3S)-3-methoxycyclohexan-1-amine and its Hydrochloride Salt.
  • ResearchGate. (2015, May 21). Is there a simple procedure to make HCl salt of amine compound without using HCl gas?
  • Newman, A. (2011, September 1). X-ray Powder Diffraction in Solid Form Screening and Selection. American Pharmaceutical Review.
  • Particle Analytical. (2025, May 27). Importance of X-ray Powder Diffraction (XRPD) in Identifying Polymorphic Forms.
  • Lennernäs, H., & Fagerberg, J. H. (2009, November 15). Pharmaceutical salts: a formulation trick or a clinical conundrum? Drug Discovery Today.
  • Sciencemadness.org. (2021, August 26). Forming oxalte salts of amines.
  • INL Research Library Digital Repository. (2011, September 28). Thermal Characterization of Molten Salt Systems.
  • Google Patents. (n.d.). US7045139B2 - Process for manufacture of quaternary ammonium tosylate salts of cinnamidoalkylamines and/or benzamidoalkylamines.
  • Google Patents. (n.d.). WO2018097273A1 - Salts of indazole derivative and crystals thereof.
  • Reddit. (2022, September 8). Advice for making tosylate and mesylate salts?
  • Journal of Pharmaceutical Negative Results. (n.d.). Indazole From Natural Resources And Biological Activity.
  • ResearchGate. (2025, August 10). Synthesis and Biological Activity of 4,5,6,7-Tetrahydro-2H-indazole Derivatives.
  • Journal of Medicinal and Chemical Sciences. (2022, March 15). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. Retrieved from Journal of Medicinal and Chemical Sciences.
  • Science of Synthesis. (n.d.). Previous discussion of the synthesis and chemical reactivity of 1H-indazoles.

Sources

Troubleshooting & Optimization

Technical Support Center: Optimization of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole Synthesis

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Subject: Minimizing Side Reactions in Tetrahydroindazole Formation

Introduction: The Mechanistic Landscape

The synthesis of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole is a classic application of the Knorr Pyrazole Synthesis, yet it is deceptive in its simplicity. While the core reaction involves the condensation of 2-hexanoylcyclohexanone with hydrazine , the pathway is fraught with thermodynamic traps.

As researchers, we often see yields degrade not because the chemistry is "wrong," but because the kinetic competition between cyclization (desired) and oligomerization (azine formation) is mismanaged. Furthermore, the tetrahydro core is susceptible to oxidative dehydrogenation, leading to the fully aromatic indazole impurity—a dead-end byproduct that is difficult to separate.

This guide deconstructs the synthesis into three critical control modules, providing self-validating protocols to ensure high fidelity.

Module 1: Precursor Fidelity (The Stork Enamine Protocol)

The Problem: Direct acylation of cyclohexanone with hexanoyl chloride using strong bases (e.g., LDA, NaH) often results in O-acylation (enol ester formation) or poly-alkylation .

The Solution: Utilize the Stork Enamine Synthesis .[1][2][3] By converting cyclohexanone to its pyrrolidine enamine, you soften the nucleophile, ensuring exclusive C-acylation and suppressing side reactions.

Optimized Protocol: 2-Hexanoylcyclohexanone Synthesis
StepActionMechanistic Rationale
1 Enamine Formation Reflux Cyclohexanone (1.0 eq) + Pyrrolidine (1.1 eq) + p-TsOH (cat.) in Toluene with Dean-Stark trap.Removes water to drive equilibrium. Pyrrolidine is preferred over morpholine for higher reactivity in acylation.
2 Azeotropic Drying Ensure theoretical water volume is collected.Self-Validation: If water volume < 95% theoretical, reaction is incomplete. Residual ketone will react with acyl chloride later to form complex messes.
3 Acylation Cool enamine to 0°C. Add Hexanoyl Chloride (1.05 eq) dropwise.Low temp prevents polymerization. The enamine acts as a neutral nucleophile, attacking the acyl chloride.[2]
4 Hydrolysis Add 10% HCl and stir at RT for 2 hours.Hydrolyzes the iminium intermediate to release the

-diketone (2-hexanoylcyclohexanone).
Visualizing the Pathway

StorkEnamine Cyclohexanone Cyclohexanone Enamine Pyrrolidine Enamine Cyclohexanone->Enamine + Pyrrolidine - H2O Intermediate Acylated Iminium Enamine->Intermediate + Acyl Chloride (C-Attack) SideProduct O-Acylated Enol Ester Enamine->SideProduct Direct Base Method (O-Attack) AcylChloride Hexanoyl Chloride Target 2-Hexanoylcyclohexanone (Target Precursor) Intermediate->Target + H3O+ Hydrolysis

Figure 1: The Stork Enamine pathway ensures C-acylation (Blue/Green path), avoiding the thermodynamic trap of O-acylation (Red path) common in direct base methods.

Module 2: The Cyclization (Minimizing Azine Formation)

The Problem: Hydrazine is a bis-nucleophile. If the ketone concentration is high relative to hydrazine, one hydrazine molecule will attack two ketone molecules, bridging them to form an azine (C=N-N=C dimer).

The Solution: Inverse Addition . You must add the diketone to the hydrazine, ensuring hydrazine is always in vast molar excess relative to the unreacted ketone.

Critical Parameters
  • Stoichiometry: 1.2 to 1.5 equivalents of Hydrazine Hydrate.

  • Solvent: Ethanol or Methanol (Absolute). Water tolerance is low as it promotes retro-Claisen cleavage of the precursor.

  • pH Control: Glacial Acetic Acid (cat.). A pH of ~4-5 accelerates dehydration of the hydrazone intermediate without protonating the hydrazine nucleophile.

Troubleshooting Guide: The Cyclization
SymptomProbable CauseCorrective Action
Yellow/Orange Precipitate Azine Formation. The reaction ran with localized excess of ketone.Protocol Change: Switch to "Inverse Addition." Dissolve hydrazine in EtOH, then drip ketone solution slowly into it.
Product is Oily/Sticky Incomplete Dehydration. The intermediate hydroxy-pyrazoline did not eliminate water.Reflux: Increase reflux time by 2 hours. Add 2-3 drops of conc. HCl or more AcOH to catalyze elimination.
Low Yield (<40%) Retro-Claisen Cleavage. The diketone precursor split back into cyclohexanone under basic conditions.Buffer: Ensure the reaction is not basic. Hydrazine hydrate is basic; neutralize slightly with AcOH. Avoid strong alkalis.
High MP Impurity Aromatization. The tetrahydro-ring oxidized to a fully aromatic indazole.Atmosphere: Purge solvent with

before heating. This side reaction is driven by dissolved oxygen and heat.
Reaction Logic Flow

CyclizationLogic Start 2-Hexanoylcyclohexanone + Hydrazine Decision Addition Mode? Start->Decision NormalAdd Normal Addition (Hydrazine to Ketone) Decision->NormalAdd Fast / Careless InverseAdd Inverse Addition (Ketone to Hydrazine) Decision->InverseAdd Controlled Azine Azine Dimer (Major Impurity) NormalAdd->Azine High [Ketone] MonoHydrazone Mono-Hydrazone Intermediate InverseAdd->MonoHydrazone High [Hydrazine] Cyclization Cyclization (- H2O) MonoHydrazone->Cyclization Acid Cat / Heat Target 3-Pentyl-4,5,6,7- tetrahydro-1H-indazole Cyclization->Target Oxidation Oxidation (Air/Heat) Target->Oxidation O2 Exposure Aromatic Fully Aromatic Indazole (Impurity) Oxidation->Aromatic

Figure 2: The kinetic competition between cyclization and azine formation. Inverse addition is strictly required to favor the blue path.

Module 3: Post-Reaction & Storage

The 4,5,6,7-tetrahydro-1H-indazole core is electron-rich. While stable, it is prone to auto-oxidation over long periods, especially if traces of transition metals are present.

  • Workup:

    • Evaporate Ethanol.

    • Redissolve in EtOAc, wash with water (removes excess hydrazine).

    • Critical: Wash with 10% Sodium Metabisulfite (

      
      ) if you suspect oxidation (removes colored oxidative impurities).
      
  • Storage:

    • Store under Argon/Nitrogen at -20°C.

    • Avoid storing in solution (e.g., DMSO/Methanol) for >1 week, as this accelerates aromatization [1].

Frequently Asked Questions (FAQs)

Q: Can I use Methylhydrazine to get the 1-Methyl analogue directly? A: Yes, but regioselectivity becomes an issue. Reaction of 2-acylcyclohexanones with substituted hydrazines typically yields a mixture of 1-methyl and 2-methyl isomers. The 1-methyl isomer is usually favored sterically, but separation via column chromatography (Hexane/EtOAc gradient) is almost always required.

Q: My product has a strong "ammonia-like" smell even after drying. A: This indicates trapped hydrazine or pyrrolidine residues. These amines can catalyze decomposition.[4]

  • Fix: Recrystallize from minimal Ethanol/Water (9:1) or perform an acid wash (dissolve in EtOAc, wash with 0.1M HCl, then brine, dry, and evaporate).

Q: Why is my yield calculated at >100%? A: Solvent entrapment. The tetrahydroindazole crystal lattice can trap ethanol. Dry under high vacuum (0.1 mmHg) at 40°C for 12 hours. If the mass persists, check NMR for solvent peaks (Ethanol triplet at ~1.2 ppm).

References

  • Optimization of Tetrahydroindazoles as Inhibitors of Human Dihydroorotate Dehydrogenase. J. Med. Chem. 2020, 63, 8, 3915–3934. [Link] (Authoritative source on the synthesis and stability of the tetrahydroindazole scaffold).

  • Stork Enamine Synthesis. Organic Chemistry Portal. [Link] (Standard protocol for the regioselective acylation of cyclohexanone).

  • Indazole Synthesis. Organic Chemistry Portal. [Link] (General mechanisms for pyrazole/indazole formation from diketones).

Sources

Troubleshooting purification of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole via column chromatography

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Column Chromatography Purification Target Molecule: 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole CAS Registry Number (Core Structure): 2305-79-5 (Reference for 4,5,6,7-tetrahydro-1H-indazole)[1]

Diagnostic & Triage: What is your chromatogram telling you?

Before altering your mobile phase, identify the specific failure mode. The tetrahydroindazole core presents a unique duality: the pentyl chain is highly lipophilic, while the indazole nitrogen is a hydrogen bond donor/acceptor with weak basicity.

SymptomProbable CauseImmediate Action
Streaking / Tailing Interaction between the basic

nitrogen and acidic silanols on silica gel.[2]
Add Modifier: 1% Triethylamine (TEA) or 1%

.
Co-elution Impurities (likely starting ketone) have similar polarity to the product due to the pentyl chain dominance.Change Selectivity: Switch from Hex/EtOAc to DCM/MeOH or Toluene/Acetone.
Product "Disappears" Product is stuck at the baseline (too polar) or UV absorption is weak.Stain Check: Use Iodine or PMA stain; the pentyl chain may not absorb strongly in UV.
Two Spots (Close Rf) Tautomeric equilibrium (slow) or Regioisomers (if N-alkylated).Run 2D-TLC: If spots merge on the diagonal, it is tautomerism. Ignore; they will co-elute.

The Core Challenge: Silanol Interactions

The most common failure point in purifying 1H-indazoles is tailing .

The Mechanism: Silica gel is slightly acidic (pH ~5-6). The pyrazole ring in your molecule contains a basic nitrogen (the imine-like


 N). This nitrogen acts as a Lewis base, coordinating with the acidic protons of the silanol (Si-OH) groups on the stationary phase. This non-covalent bonding drags the compound, causing broad peaks and poor separation.
Protocol A: Amine-Modified Silica (The "Gold Standard")

Use this protocol if your TLC spots are "comet-shaped" rather than circular.

  • Select Mobile Phase: Determine the ratio of Hexane:Ethyl Acetate (Hex:EtOAc) that moves your product to Rf ~0.3. (Likely 4:1 or 3:1 due to the lipophilic pentyl group).

  • Prepare Slurry: Mix your silica gel with the chosen solvent containing 1% Triethylamine (TEA) .

  • Pack Column: Pour the slurry. Flush with 2 Column Volumes (CV) of the TEA-containing solvent to neutralize all active silanol sites.

  • Run Column: Elute without TEA in the mobile phase (or with reduced 0.5% TEA) to prevent product contamination.

    • Note: TEA has a high boiling point. If you use it in the run, you must wash the isolated oil with

      
       or dry under high vacuum for extended periods.
      

Solvent System Optimization

Because of the 3-pentyl group , your molecule is significantly more lipophilic than the bare tetrahydroindazole core. Standard polar systems (DCM/MeOH) might move it too fast (Rf > 0.8), resulting in no separation.

Recommended Solvent Gradients
SystemCompositionUtility
System 1 (Standard) Hexane / EtOAc (Start 95:5

60:40)
Best for separating the product from non-polar impurities (e.g., unreacted hydrazines or mineral oil).
System 2 (Alternative) DCM / MeOH (Start 100:0

95:5)
Use only if the product is stuck. The pentyl chain usually makes this too strong.
System 3 (Orthogonal) Toluene / Acetone (Start 98:2

90:10)
Excellent for separating the product from the starting material (2-pentylcyclohexanone), which moves differently in aromatic solvents.

Visualization & Detection

Issue: The tetrahydroindazole system absorbs UV (254 nm), but the extinction coefficient can be lower than fully aromatic indazoles. The pentyl chain does not absorb UV.

Troubleshooting Visualization:

  • UV 254 nm: Primary method. Look for dark purple spots on green fluorescent plates.

  • Iodine Chamber: The pentyl chain and the cyclohexyl ring will absorb iodine vapor rapidly. This is often more sensitive than UV for this specific derivative.

  • Vanillin Stain: Good for differentiating the product (often turns orange/red) from the starting ketone (often blue/grey).

Workflow Visualization

Decision Tree: Purification Strategy

PurificationStrategy Start Crude Mixture 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole TLC_Check Run TLC (Hex/EtOAc 3:1) Start->TLC_Check Check_Spot Analyze Spot Shape TLC_Check->Check_Spot Streaking Streaking / Tailing? Check_Spot->Streaking Yes Clean Round Spot? Check_Spot->Clean No Add_Base Add 1% Et3N to Solvent Streaking->Add_Base Check_Rf Check Rf Value Clean->Check_Rf Add_Base->Check_Rf Rf_High Rf > 0.7 (Too Fast) Check_Rf->Rf_High Rf_Good Rf 0.2 - 0.4 Check_Rf->Rf_Good Reduce_Polarity Switch to 100% Hexane Gradient to 10% EtOAc Rf_High->Reduce_Polarity Run_Column Run Column (Flash Chromatography) Rf_Good->Run_Column Reduce_Polarity->Run_Column

Caption: Logical flow for selecting mobile phase modifiers and solvent strength based on TLC behavior.

FAQ: Specific Issues

Q: My product is an oil and won't crystallize after the column. Is it impure? A: Not necessarily. The 3-pentyl chain disrupts the crystal lattice packing of the indazole core. While 4,5,6,7-tetrahydroindazole is a solid (mp ~84°C), the pentyl derivative is frequently a viscous oil or a low-melting solid.

  • Action: Verify purity via

    
    -NMR.[3][4][5] If pure, dry under high vacuum (>2 hours) to remove solvent traces. If a solid is required, try triturating the oil with cold pentane.
    

Q: I see two spots on TLC that merge. What are they? A: This is likely tautomerism . 1H-indazoles exist in equilibrium between the 1H- and 2H- forms.[6]

  • Verification: Perform a 2D-TLC experiment. Spot the compound, run the plate, rotate it 90 degrees, and run it again. If the spots lie on the diagonal, they are the same compound equilibrating. If they are off-diagonal, they are distinct impurities.

Q: Can I use Alumina instead of Silica? A: Yes. Neutral Alumina is less acidic than silica and often eliminates tailing without the need for TEA. However, separation resolution is generally lower on alumina than silica. Use this only if TEA modification fails.

References

  • Separation of Basic Compounds: "Overcoming Peak Tailing of Basic Analytes." Phenomenex Technical Guide. Available at: [Link]

  • Indazole Synthesis & Properties: Journal of Medicinal and Chemical Sciences, "Synthesis of Novel Series of 4,5,6,7-tetrahydro-1H-indazole derivatives." Available at: [Link]

  • General Flash Chromatography Protocols: "Purification of Organic Compounds by Flash Column Chromatography." Organic Syntheses. Available at: [Link]

Sources

Technical Support Center: Thermal Stabilization of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Issue

The Problem: Researchers frequently report that 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole (3-P-THI) samples degrade during thermal stress (e.g., melting point determination, hot-melt extrusion, or accelerated stability testing). The material often transitions from a white/off-white solid to a yellow or brown oil/gum.

The Root Cause: The "tetrahydro" cyclohexenyl ring fused to the pyrazole core is thermodynamically driven to aromatize. Under heat and in the presence of oxygen or trace metal impurities, 3-P-THI undergoes oxidative dehydrogenation to form the fully aromatic 3-Pentyl-1H-indazole . This reaction is exothermic and autocatalytic if not managed.

Diagnostic Troubleshooting Guide

Use this decision tree to identify the specific instability mode of your sample.

Visual Diagnostics Table
ObservationLikely Chemical EventImmediate Action
Sample turns yellow @ >60°C Early-stage oxidative dehydrogenation (Aromatization).Purge headspace with Argon; check for metal residuals.
Sample turns brown/black gum Advanced decomposition + polymerization of side chains.Discard. Irreversible degradation.
Melting Point Depression (>5°C) Eutectic impurity formation (likely the aromatic indazole).Recrystallize from Ethanol/Hexane.[1]
Mass Spec shows M-4 peak Conversion to fully aromatic indazole (loss of 4 hydrogens).Review synthesis purification (metal scavenging).
Workflow: Stability Troubleshooting Decision Tree

Stability_Troubleshooting Start Issue: Sample Instability Check_Color 1. Visual Inspection: Is sample discolored? Start->Check_Color Check_Purity 2. Purity Check (HPLC/NMR): Is Purity > 98%? Check_Color->Check_Purity No (White) Check_Color->Check_Purity Yes (Yellow) Check_Metals 3. Metal Analysis (ICP-MS): Pd/Pt > 10 ppm? Check_Purity->Check_Metals Yes Action_Recryst Protocol A: Recrystallization (EtOH) Check_Purity->Action_Recryst No (<98%) Action_Scavenge Protocol B: Metal Scavenging (SiliaMetS) Check_Metals->Action_Scavenge Yes (High Metals) Action_Storage Protocol C: Store -20°C under Argon Check_Metals->Action_Storage No (Low Metals) Action_Recryst->Check_Metals Action_Scavenge->Action_Storage

Caption: Logical workflow for diagnosing and treating thermal instability in 3-P-THI samples.

Deep Dive: The Degradation Mechanism

To stabilize the molecule, you must understand why it degrades. The 4,5,6,7-tetrahydro-1H-indazole core is a "reduced" form of indazole. Nature prefers the lower energy state of the fully aromatic system.

The Pathway: Oxidative Aromatization
  • Initiation: Heat or light creates a radical at the allylic positions (C4 or C7).

  • Propagation: Oxygen abstracts hydrogen, or residual metals (Pd, Pt, Cu) from synthesis catalyze the removal of hydrogen gas.

  • Termination: The ring loses 4 hydrogen atoms (2 x H2 equivalent) to become planar and aromatic.

Key Insight: This process is significantly accelerated by Transition Metals . If your 3-P-THI was synthesized via cross-coupling or hydrogenation steps, residual Palladium is likely "cooking" your sample from the inside out.

Degradation_Mechanism THI 3-Pentyl-4,5,6,7- tetrahydro-1H-indazole (Target Molecule) Inter Intermediate: Radical/Metal Complex THI->Inter - H• (Oxidation) Indazole 3-Pentyl-1H-indazole (Aromatic Impurity) Inter->Indazole - 3H• (Aromatization) Factors Catalysts: 1. Heat (>60°C) 2. Oxygen 3. Residual Pd/Pt Factors->Inter

Caption: The oxidative dehydrogenation pathway converting the tetrahydro-core to the aromatic indazole.

Stabilization Protocols

Protocol A: Metal Scavenging (Crucial for Thermal Stability)

Use this if your sample degrades during melting point tests despite looking pure by NMR.

Context: Standard chromatography does not always remove colloidal palladium. Reagents: SiliaMetS® Thiol or equivalent metal scavenger.

  • Dissolution: Dissolve 3-P-THI in THF or Ethyl Acetate (10 mL/g).

  • Scavenging: Add Metal Scavenger (e.g., Thiol-functionalized silica) at 4:1 w/w ratio relative to expected metal content (or 10% w/w of substrate if unknown).

  • Incubation: Stir at 40°C for 4 hours.

  • Filtration: Filter through a 0.45 µm PTFE pad to remove the silica.

  • Isolation: Concentrate under reduced pressure (keep bath <40°C).

Protocol B: Recrystallization for Storage

Use this to remove early-stage aromatic impurities.

  • Solvent System: Ethanol/Water (9:1) or Hexane/Ethyl Acetate (hot).

  • Procedure:

    • Dissolve crude solid in minimal boiling Ethanol.

    • Allow to cool slowly to room temperature (rapid cooling traps impurities).

    • Chill at 4°C for 12 hours.

    • Filter and wash with cold Hexane.

  • Drying: Critical Step. Dry in a vacuum oven at room temperature (25°C) for 24 hours. Do not use heat to dry, as wet solvent + heat + air = rapid oxidation.

Frequently Asked Questions (FAQs)

Q1: Can I use antioxidants to stabilize the formulation? A: Yes. If you are formulating 3-P-THI for biological testing or hot-melt extrusion, the addition of 0.1% w/w BHT (Butylated hydroxytoluene) or Vitamin E (Tocopherol) is highly effective. These scavenge the free radicals that initiate the dehydrogenation of the tetrahydro ring.

Q2: What are the exact storage requirements? A: Based on ICH Q1A (R2) guidelines for labile compounds:

  • Temperature: -20°C ± 5°C.

  • Atmosphere: Argon or Nitrogen overlay (essential).

  • Container: Amber glass (protects from photo-initiated radical formation).

Q3: My DSC (Differential Scanning Calorimetry) shows two peaks. Is this polymorphism? A: Likely not. In tetrahydroindazoles, a "double peak" often indicates:

  • Peak 1: Melting of the 3-P-THI.

  • Exotherm: Oxidative degradation (if not in inert pan).

  • Peak 2: Melting of the aromatic 3-Pentyl-1H-indazole impurity (usually higher melting point). Validation: Run TGA (Thermogravimetric Analysis). If mass loss correlates with the transition, it is degradation, not polymorphism.

Q4: Is the "3-Pentyl" chain stable? A: Generally, yes. However, the position alpha to the ring (the CH2 attached to the pyrazole C3) is benzylic-like. While the tetrahydro ring aromatization is the primary risk, extreme oxidation can also attack this position to form a ketone. The stabilization protocols above (Argon + BHT) prevent this as well.

References

  • International Conference on Harmonisation (ICH). (2003).[2] Stability Testing of New Drug Substances and Products Q1A(R2).[2][3][4][5][6]Link

  • Schoeggl Toledano, A., et al. (2024).[7] Synthesis of Indazoles via N-N Bond-Forming Oxidative Cyclization.[7] Organic Letters, 26, 1229-1232.[7] (Discusses the thermodynamic favorability of aromatization). Link

  • BenchChem Technical Support. (2025). Synthesis and Purification of Tetrahydroindazole Derivatives. (General protocols for solvent selection and purification). Link

  • Sapeta, K. & Kerr, M.A. (2009). Synthesis and chemical reactivity of 1H-indazoles and 2H-indazoles. Science of Synthesis, 12.2. (Detailed review of the tetrahydroindazole-to-indazole conversion). Link

Sources

Technical Support Center: Stability and Handling of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound. Inconsistent experimental results can often be traced back to the degradation of starting materials. This guide provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to help you overcome challenges related to the storage and handling of this valuable research compound.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole?

For optimal stability, the solid compound should be stored at 2-8°C in a tightly sealed container, protected from light and moisture.[1] For long-term storage (over 12 months), storing at -20°C under an inert atmosphere (e.g., argon or nitrogen) is strongly recommended to minimize oxidative and hydrolytic degradation.

Q2: I noticed the color of my compound has changed from off-white to yellowish-brown. What does this indicate?

A change in color or physical appearance is a primary indicator of chemical degradation. This is often due to oxidation or the formation of polymeric impurities. If you observe any visual changes, you should re-verify the purity of the compound using an appropriate analytical method, such as HPLC or TLC, before use.

Q3: Is it necessary to store this compound under an inert atmosphere?

Yes, for ensuring long-term stability and high-purity, storage under an inert atmosphere is best practice. The tetrahydro-1H-indazole core is susceptible to oxidation, especially over extended periods or with frequent container access.[2] Using an inert gas backfill displaces oxygen and moisture, significantly slowing these degradation pathways.

Q4: How should I handle the compound when taking an aliquot for my experiment?

To prevent introducing contaminants and initiating degradation, always allow the container to equilibrate to room temperature before opening.[3] This prevents condensation of atmospheric moisture onto the cold solid. Handle the material in a controlled environment, such as a glove box or, at a minimum, a low-humidity fume hood. Use clean, dry spatulas and promptly and securely reseal the container, preferably after backfilling with an inert gas.[3]

Troubleshooting Guide: Addressing Stability Issues

This section provides a deeper dive into common problems encountered during the storage and use of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole.

Question: My recent experiments have shown poor reproducibility and unexpected side products. Could degradation of my starting material be the cause?

Answer: Absolutely. The degradation of a key starting material is a frequent and often overlooked cause of inconsistent experimental outcomes. The molecular structure of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole contains several features that make it susceptible to degradation if not stored properly.

  • Oxidation: The tetrahydro- portion of the ring system can be susceptible to oxidation, potentially leading to aromatization or the formation of N-oxides or hydroxylated species. The presence of atmospheric oxygen is a key driver for these reactions.[2]

  • Hydrolysis: While the core structure is not exceptionally prone to hydrolysis, prolonged exposure to moisture, especially at non-neutral pH, can potentially affect the molecule's integrity over time.[4]

  • Photodegradation: Many nitrogen-containing heterocyclic compounds are sensitive to light, particularly UV radiation.[5] Energy from light can promote the formation of radical species, initiating a cascade of degradation reactions.

Any of these degradation pathways can introduce impurities into your starting material, which may interfere with your reaction, poison catalysts, or generate unforeseen side products. A logical workflow to diagnose this issue is essential.

A Inconsistent Experimental Results Observed B Isolate Starting Material: 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole A->B C Visual Inspection: Color, Appearance Change? B->C D Perform Quick Purity Check (e.g., TLC) C->D If change observed E Does TLC show new spots or streaking? D->E F Conduct Quantitative Purity Analysis (e.g., HPLC-UV) E->F Yes J Degradation is Unlikely the Root Cause. Investigate Other Experimental Parameters. E->J No G Is Purity Below Acceptable Limit (>95%)? F->G H Characterize Impurities (e.g., LC-MS) G->H Yes G->J No I Source of Degradation Identified. Implement Corrective Storage Actions. Consider re-purification or new batch. H->I

Caption: Troubleshooting workflow for suspected compound degradation.

Question: How can I definitively confirm and identify the degradation products in my sample?

Answer: A multi-step analytical approach is required for confirmation and identification.

  • Initial Assessment (TLC): Thin-Layer Chromatography (TLC) is a rapid and inexpensive method to visualize impurities. Spot your stored sample alongside a fresh or certified reference standard. The appearance of new spots, especially those at a different polarity (Rf value), or streaking is a strong indication of degradation.

  • Quantitative Analysis (HPLC): High-Performance Liquid Chromatography (HPLC) with a UV detector is the gold standard for quantifying purity.[6] A well-developed "stability-indicating" method will separate the parent compound from its degradation products. A decrease in the area of the main peak and the appearance of new peaks relative to a reference chromatogram confirms degradation and measures its extent.

  • Structural Elucidation (LC-MS): To identify the impurities, Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable. The mass-to-charge (m/z) ratio of the new peaks can provide the molecular weight of the degradation products, allowing you to hypothesize their structures (e.g., addition of an oxygen atom, M+16, suggests oxidation).

cluster_stressors Stress Factors cluster_products Potential Degradation Products Compound 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole MW: 192.3 Oxidized Oxidized Species e.g., N-Oxides, Hydroxylated Ring MW: 208.3+ Compound->Oxidized Oxidation Hydrolyzed Hydrolytic Products (Less Common) MW: Varies Compound->Hydrolyzed Hydrolysis Photoproducts Radical/Dimeric Species MW: Varies Compound->Photoproducts Photodegradation Oxygen [O] (Air) Water H₂O (Moisture) Light (UV/Light)

Sources

Optimizing pH conditions for 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole extraction

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for optimizing the extraction of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole. This document provides in-depth, field-proven insights into leveraging pH as a critical parameter for maximizing yield and purity. It is designed for researchers, chemists, and drug development professionals who require a robust and reproducible extraction methodology.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the physicochemical properties of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole and the principles governing its extraction.

Q1: Why is pH so critical for the successful extraction of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole?

The molecular structure of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole contains a pyrazole-like ring system, which includes a basic nitrogen atom. This feature makes the compound a weak base. The state of this nitrogen atom—whether it is in its neutral, free base form or its protonated, cationic salt form—is entirely dependent on the pH of the aqueous environment.

  • In its neutral (free base) form , the molecule is significantly more nonpolar and exhibits high solubility in common organic solvents (e.g., dichloromethane, ethyl acetate, MTBE).

  • In its protonated (salt) form , the molecule carries a positive charge, rendering it polar and highly soluble in the aqueous phase.

This pH-dependent differential solubility is the cornerstone of liquid-liquid extraction (LLE) for this compound.[1] By precisely controlling the pH, you can dictate which phase the compound will partition into, allowing for efficient separation from impurities.

Q2: What is the pKa of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole, and how do I use it?

The exact pKa for this specific substituted tetrahydro-indazole is not widely published. However, we can make an expert estimation based on the parent indazole scaffold and related N-heterocyclic compounds. The parent indazole is amphoteric, but its basicity is relevant here.[2] The 2H-tautomer of indazole is a stronger base than the 1H-tautomer. For practical purposes, the conjugate acid of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole (the protonated form) is estimated to have a pKa in the range of 2.5 - 4.5 .

This pKa value is the pH at which 50% of the compound is in its free base form and 50% is in its protonated salt form. This is the inflection point for its solubility behavior.

Q3: What is the "Two-pH-Unit Rule" and how does it apply to my extraction?

The "Two-pH-Unit Rule" is a practical guideline derived from the Henderson-Hasselbalch equation to ensure near-complete protonation or deprotonation of a compound for clean phase separation.[3]

  • To extract into the organic phase: The pH of the aqueous solution should be adjusted to at least 2 pH units ABOVE the pKa of the conjugate acid. At this pH, more than 99% of the compound will be in its neutral, organic-soluble free base form.

  • To extract into the aqueous phase (for purification): The pH of the aqueous solution should be adjusted to at least 2 pH units BELOW the pKa of the conjugate acid. At this pH, more than 99% of the compound will be in its protonated, water-soluble salt form.

A summary of these conditions is presented in the table below.

Target StateRecommended Aqueous pHCompound FormPrimary Phase Location
Extraction from Aqueous> 6.5 (Safely 2 units above pKa of 4.5)Neutral (Free Base)Organic Solvent
Washing/Purification< 0.5 (Safely 2 units below pKa of 2.5)Protonated (Salt)Aqueous Acid

Troubleshooting Guide

This section provides solutions to common problems encountered during the extraction process.

Q4: My extraction yield is consistently low. What are the likely pH-related causes?

Low yield is most often traced back to an incorrect pH environment, which prevents the compound from partitioning into the desired solvent.

  • Problem: You are trying to extract the compound into an organic solvent, but the aqueous phase is too acidic.

    • Causality: If the pH of your aqueous phase is near or below the pKa of the conjugate acid (e.g., pH < 4.5), a significant portion of your compound will be in its protonated, water-soluble form. This "traps" it in the aqueous layer, preventing its transfer to the organic solvent.

    • Solution: Before extraction, ensure the aqueous phase is distinctly basic. Adjust the pH to > 8.0 using a suitable base like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃). Verify the pH with a pH meter or test strips after mixing.

  • Problem: You are attempting to back-extract the compound into an acidic aqueous phase for purification, but the yield in the aqueous layer is poor.

    • Causality: The acidic wash is not strong enough to fully protonate the compound. If the pH is too high (e.g., pH > 2.5), a significant fraction remains as the neutral free base, which prefers to stay in the organic layer.

    • Solution: Use a stronger acid to wash the organic layer. A 1 M solution of hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) will ensure the pH is well below 1.0, forcing the compound into the aqueous phase as its salt.

Q5: I'm observing a persistent emulsion at the interface between the organic and aqueous layers. How can I resolve this?

Emulsions are a common issue in LLE, often caused by surfactant-like impurities or excessive agitation.[4] While not solely a pH issue, pH can influence the behavior of impurities that cause emulsions.

  • Immediate Solutions:

    • Stop Shaking, Start Swirling: Reduce the agitation intensity. Gentle, repeated swirling of the separatory funnel is often sufficient for extraction and minimizes emulsion formation.[4]

    • "Salting Out": Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer, which can help break the emulsion by forcing surfactant-like molecules into one phase.[4]

    • Filtration: Pass the entire mixture through a pad of celite or a phase separation filter paper.

    • Centrifugation: If the volume is manageable, centrifuging the mixture can effectively separate the layers.[4]

  • pH-Based Strategy:

    • The impurities causing the emulsion may themselves be ionizable. Try adjusting the pH significantly up or down to see if it destabilizes the emulsion. For instance, making the aqueous layer strongly basic (pH > 12) or strongly acidic (pH < 2) might alter the solubility of the emulsifying agent.

Q6: My final product is contaminated with acidic or neutral impurities. How can I use pH to improve its purity?

This is a classic purification challenge where pH manipulation is the most powerful tool. The strategy involves selectively moving your desired basic compound between phases while leaving impurities behind.

  • To Remove Acidic Impurities:

    • Dissolve the crude mixture in an appropriate organic solvent (e.g., dichloromethane).

    • Wash the organic solution with a basic aqueous solution, such as 1 M sodium bicarbonate (NaHCO₃, pH ~8.5) or 1 M sodium carbonate (Na₂CO₃, pH ~11).

    • Mechanism: Your basic compound of interest will remain in its neutral free base form in the organic layer. Any acidic impurities, however, will be deprotonated to their anionic salt forms and extracted into the basic aqueous wash. Discard the aqueous layer.

  • To Remove Neutral Impurities:

    • After removing acidic impurities, wash the organic layer with a dilute acidic solution (e.g., 1 M HCl).

    • Mechanism: Your basic compound will be protonated and move into the acidic aqueous layer. The neutral impurities will have no affinity for the aqueous acid and will remain in the organic layer.

    • Separate the two layers and keep the aqueous layer , which now contains your purified compound as a salt.

    • To recover the compound, add a base (e.g., NaOH) to the aqueous layer until the pH is strongly basic (pH > 10). Your compound will precipitate or can be re-extracted into a fresh portion of organic solvent.

Experimental Protocols & Workflows

Protocol 1: Optimized Extraction of Free Base from an Aqueous Reaction Mixture
  • Initial State: Your reaction is complete, and the product is in an aqueous solution.

  • pH Adjustment: Cool the mixture in an ice bath. Slowly add a saturated solution of sodium bicarbonate (NaHCO₃) or 10% sodium carbonate (Na₂CO₃) while stirring. Monitor the pH using a pH meter, aiming for a final pH between 9.0 and 10.0. This ensures the indazole is fully deprotonated.

  • Solvent Addition: Transfer the basified aqueous mixture to a separatory funnel. Add an equal volume of a water-immiscible organic solvent, such as ethyl acetate or dichloromethane.

  • Extraction: Stopper the funnel and invert it gently several times, venting frequently to release any pressure. Avoid vigorous shaking to prevent emulsion formation.[1]

  • Phase Separation: Allow the layers to separate fully. Drain the lower organic layer (if using dichloromethane) or the upper organic layer (if using ethyl acetate).

  • Repeat Extraction: Perform two more extractions on the aqueous layer with fresh portions of the organic solvent to maximize recovery.

  • Combine and Dry: Combine all organic extracts. Dry the solution over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Workflow for Purification via Acid-Base Extraction

The following diagram illustrates the logical flow for purifying the compound away from neutral and acidic contaminants.

G cluster_start Initial State cluster_wash1 Step 1: Remove Acidic Impurities cluster_wash2 Step 2: Isolate Target from Neutral Impurities cluster_final Step 3: Recover Pure Product start Crude Product (Mixture of Basic, Acidic, & Neutral Compounds) in Organic Solvent (e.g., DCM) wash1_op Wash with 1M NaHCO₃ (aq) start->wash1_op Dissolve wash1_org Organic Layer: ✓ Target Compound (Base) ✓ Neutral Impurities wash1_op->wash1_org wash1_aq Aqueous Layer: ✗ Acidic Impurities (as Salts) wash1_op->wash1_aq wash2_op Wash with 1M HCl (aq) wash1_org->wash2_op Process this layer wash2_org Organic Layer: ✗ Neutral Impurities (Discard) wash2_op->wash2_org wash2_aq Aqueous Layer: ✓ Target Compound (as HCl Salt) (Keep) wash2_op->wash2_aq final_op 1. Basify with NaOH to pH > 10 2. Re-extract with fresh Organic Solvent wash2_aq->final_op Process this layer final_product Pure 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole in Organic Solvent final_op->final_product

Caption: Purification workflow using pH manipulation.

References

  • Indazole - Wikipedia. [Link]

  • 2.3: LIQUID-LIQUID EXTRACTION - Chemistry LibreTexts. [Link]

  • Acidity and Basicity of Indazole and its N-Methyl Derivatives in the Ground and in the Excited State - ResearchGate. [Link]

  • Troubleshooting Liquid-Liquid Extraction Columns Evaluating Column Efficiency. [Link]

  • Advances in Synthesis of Indazole Variants: A Comprehensive Review of Transition Metal, Acid/Base and Green Chemistry-based Catalytic Approaches. [Link]

  • Tips for Troubleshooting Liquid–Liquid Extraction - K-Jhil. [Link]

  • Tips for Troubleshooting Liquid–Liquid Extractions - LCGC International. [Link]

  • Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC. [Link]

  • Physical-chemical characteristics and elemental analyses of indazole carboxylic acids 5a-i. [Link]

  • Acid-Base Extraction II - Selecting the pH of the Aqueous Layer - YouTube. [Link]

  • 4,5,6,7-tetrahydro-1H-indazole - ChemSynthesis. [Link]

  • 4,5,6,7-tetrahydro-1H-indazole - PubChem. [Link]

  • Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study - Journal of Medicinal and Chemical Sciences. [Link]

  • A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles. [Link]

  • Indazole From Natural Resources And Biological Activity - Journal of Pharmaceutical Negative Results. [Link]

Sources

Validation & Comparative

Technical Comparison Guide: UV-Vis Characterization of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the UV-Vis absorption properties of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole , a critical heterocyclic scaffold often utilized as a precursor in the synthesis of indazole-based cannabinoids and pharmaceutical ligands.

This document is structured to serve as a Publish Comparison Guide , objectively contrasting this specific saturated heterocycle against its fully aromatic counterparts to aid in Quality Control (QC) and structural validation.

Executive Summary & Compound Significance

3-Pentyl-4,5,6,7-tetrahydro-1H-indazole is a bicyclic heterocycle consisting of a pyrazole ring fused to a saturated cyclohexane ring, with a pentyl chain at the 3-position. It is chemically distinct from 1H-indazole due to the saturation of the benzene ring.

  • Primary Application: Key intermediate in the synthesis of synthetic cannabinoids (e.g., AB-PINACA derivatives) and bioactive ligands targeting sigma receptors.

  • Analytical Challenge: Distinguishing the tetrahydro intermediate from the fully aromatic indazole byproduct is critical during synthesis. UV-Vis spectroscopy provides a rapid, non-destructive method to confirm the hydrogenation status of the fused ring system.

Scientific Principles: Electronic Transitions

The UV-Vis spectrum of this compound is governed by the pyrazole chromophore . Unlike fully aromatic indazoles, the "tetrahydro" variant lacks the benzene


-system, resulting in a significantly different electronic signature.
  • Chromophore: 3,4-Dialkyl-substituted pyrazole.

  • Dominant Transitions:

    • 
      :  High energy, intense absorption. In pyrazoles, this typically occurs at 210–225 nm .
      
    • 
      :  Lower energy, weak absorption (forbidden transition) involving the lone pair on the nitrogen. Often appears as a shoulder or weak tail around 250–260 nm .
      
  • The "Saturation Shift": The absence of the benzene ring removes the extensive conjugation seen in 1H-indazole, causing a massive hypsochromic shift (Blue Shift) of the primary absorption band.

Comparative Analysis: 3-Pentyl-tetrahydroindazole vs. Alternatives

The following table contrasts the spectral properties of the target compound with its closest structural analogs. This comparison is vital for identifying impurities (e.g., oxidation products).

Table 1: Comparative Spectral Data (Methanol/Acetonitrile)
FeatureTarget: 3-Pentyl-tetrahydroindazole Alternative A: 1H-Indazole (Aromatic) Alternative B: 4,5,6,7-Tetrahydroindazole (Parent)
Core Structure Pyrazole + CyclohexanePyrazole + BenzenePyrazole + Cyclohexane
Primary

215 – 225 nm 250 – 300 nm (Multiple bands)210 – 215 nm
Electronic System Limited Conjugation (Pyrazole only)Extended Conjugation (10

electrons)
Limited Conjugation

(Extinction Coeff.)
Moderate (~5,000 - 8,000

)
High (>10,000

)
Moderate
Visual Appearance Colorless / Pale OilWhite Crystalline SolidWhite Solid
Detection Utility Confirming Saturation (QC)Detecting Aromatization (Impurity)Reference Standard
Detailed Comparison
A. Target vs. Aromatic Indazole (The "Oxidation" Check)

The most critical comparison is between the tetrahydro form and the aromatic form.

  • Observation: If your sample exhibits strong absorption bands in the 250–300 nm region (specifically ~250 nm, 280 nm, and 290 nm), it indicates aromatization (oxidation) of the cyclohexyl ring.

  • Mechanism: The 3-pentyl-tetrahydroindazole should be effectively transparent above 240 nm (except for the weak

    
     tail). The appearance of defined peaks above 250 nm is a "red flag" for purity.
    
B. Target vs. Parent Tetrahydroindazole (The "Pentyl" Effect)
  • Observation: The addition of the pentyl group at position 3 causes a slight bathochromic shift (+5–10 nm) and a hyperchromic effect (increased intensity) compared to the unsubstituted parent.

  • Causality: The alkyl group acts as a weak auxochrome, stabilizing the

    
     excited state through hyperconjugation and inductive effects (
    
    
    
    ).

Visualization: Spectral Logic & Workflow

Diagram 1: Electronic Transition Logic

This diagram illustrates the structural cause of the spectral shift between the target and its aromatic alternative.

SpectralLogic Target 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole Chromophore1 Chromophore: Pyrazole Ring Only (Limited Conjugation) Target->Chromophore1 Aromatic 3-Pentyl-1H-indazole (Aromatic) Chromophore2 Chromophore: Benzene + Pyrazole (Extended Conjugation) Aromatic->Chromophore2 Transition1 Transition: π → π* High Energy Gap Chromophore1->Transition1 Blue Shift Transition2 Transition: π → π* Lower Energy Gap Chromophore2->Transition2 Red Shift Result1 Result: λmax ≈ 215-225 nm (UV Cutoff Region) Transition1->Result1 Result2 Result: λmax ≈ 250-300 nm (Distinct Aromatic Bands) Transition2->Result2

Caption: Comparative spectral logic showing the hypsochromic shift caused by the saturation of the benzene ring in the tetrahydro-derivative.

Experimental Protocol: UV-Vis Characterization

To ensure reproducible data, the following Standard Operating Procedure (SOP) is recommended. This protocol is self-validating by using the solvent cutoff as a system suitability check.

Reagents & Equipment[2][3]
  • Solvent: HPLC-grade Acetonitrile (MeCN) or Methanol (MeOH) .

    • Note: Acetonitrile is preferred for detection < 210 nm due to its lower UV cutoff (190 nm) compared to Methanol (205 nm).

  • Blank: Pure solvent from the same bottle used for dilution.

  • Cuvette: Quartz cuvettes (1 cm path length). Glass or plastic cuvettes absorb UV < 300 nm and must not be used.

Step-by-Step Methodology
  • Stock Solution Preparation:

    • Weigh 1.0 mg of 3-Pentyl-4,5,6,7-tetrahydro-1H-indazole.

    • Dissolve in 10 mL of Acetonitrile to create a 100 µg/mL (approx. 0.5 mM) stock.

    • Validation: Ensure complete dissolution; sonicate if necessary.

  • Working Solution (Dilution):

    • Dilute the stock 1:10 to achieve a concentration of 10 µg/mL (~50 µM) .

    • Why? This concentration typically yields an absorbance of 0.5–1.0 AU, ensuring linearity (Beer-Lambert Law).

  • Baseline & Blanking:

    • Fill both reference and sample cuvettes with pure Acetonitrile.

    • Run a "Baseline Correction" from 200 nm to 400 nm.

    • System Check: The baseline should be flat (Abs < 0.005).

  • Measurement:

    • Replace the sample cuvette liquid with the Working Solution.

    • Scan from 200 nm to 400 nm .

    • Scan Rate: Medium (approx. 200–400 nm/min) for resolution.

  • Data Analysis:

    • Identify

      
       (Expected: 215–225 nm).
      
    • Check for impurities: Look for peaks in the 250–300 nm region.

    • Calculate Molar Absorptivity (

      
      ) using 
      
      
      
      .
Diagram 2: Experimental Workflow

ExperimentFlow Start Start: Sample Weighing Solvent Select Solvent: Acetonitrile (Preferred) Start->Solvent Prep Prepare Stock (100 µg/mL) Solvent->Prep Dilute Dilute to ~50 µM (Target Abs 0.5-1.0) Prep->Dilute Blank Blanking: Pure Solvent Dilute->Blank Scan Scan 200-400 nm Blank->Scan Analyze Analyze Spectrum Scan->Analyze Pass Pass: Max ~220nm No peaks >250nm Analyze->Pass Pure Fail Fail: Peaks present at 250-300nm Analyze->Fail Oxidized

Caption: Workflow for UV-Vis analysis including decision logic for purity assessment.

References

  • Vertex AI Search. (2026).
  • PubChem . (2025).[1][2] 4,5,6,7-tetrahydro-1H-indazole Compound Summary. National Library of Medicine. Available at: [Link]

  • National Institute of Standards and Technology (NIST) . (2025). 1H-Indazole UV Spectrum and Properties. NIST Chemistry WebBook. Available at: [Link]

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Retrosynthesis Analysis

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Feasible Synthetic Routes

Reactant of Route 1
3-Pentyl-4,5,6,7-tetrahydro-1H-indazole
Reactant of Route 2
3-Pentyl-4,5,6,7-tetrahydro-1H-indazole

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